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Compound of Interest

Compound Name: Annulatin

Initial investigations into the published research findings for a compound referred to as
"Annulatin” have revealed a potential case of mistaken identity within chemical terminology.
Extensive searches for "Annulatin” across scientific databases have not yielded information on
a specific molecule or drug with that name. Instead, the search results consistently point to the
well-established chemical process known as annulation.

Annulation, derived from the Latin word "anellus" meaning "little ring," is a fundamental reaction
in organic chemistry that involves the formation of a new ring onto a pre-existing molecule. This
process is crucial in the synthesis of a wide array of cyclic and polycyclic compounds, which
are foundational structures in many pharmaceuticals and natural products.

One of the most prominent examples of this type of reaction is the Robinson annulation, a
classic method for creating a six-membered ring. The Robinson annulation proceeds through a
sequence of two well-understood reactions: a Michael addition followed by an intramolecular
aldol condensation.[1][2] This powerful tool has been instrumental in the synthesis of complex
molecules like steroids.[2]

Further variations and applications of annulation reactions are abundant in the chemical
literature, including the Danheiser annulation and various cycloaddition reactions.[3] These
methods provide chemists with a versatile toolkit for constructing intricate molecular
architectures.

Given the consistent and exclusive retrieval of information related to the chemical process of
"annulation” rather than a specific compound named "Annulatin," it is highly probable that the
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original query intended to explore the research surrounding this important class of chemical
reactions.

To provide a valuable comparison guide as requested, it would be necessary to clarify the
specific annulation reaction or the class of compounds synthesized via annulation that is of
interest. For instance, a comparative analysis could be conducted on different annulation
strategies for the synthesis of a particular class of therapeutic agents, detailing their respective
efficiencies, substrate scopes, and the biological activities of the resulting products.

Without further clarification on the intended subject, a direct comparison of "Annulatin” with
other alternatives is not feasible. Researchers, scientists, and drug development professionals
interested in this area are encouraged to specify the particular annulation method or the target
cyclic compounds to enable a focused and meaningful comparative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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